Cas no 1805323-18-5 (4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine)

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a chloromethyl group at the 4-position and a difluoromethyl group at the 3-position enhances its reactivity, making it a valuable intermediate for nucleophilic substitution and cross-coupling reactions. The methoxy substituent at the 5-position further modulates its electronic properties, improving selectivity in synthetic applications. This compound is particularly useful in the development of fluorinated bioactive molecules, where the difluoromethyl group can influence metabolic stability and binding affinity. Its well-defined structure and functional group compatibility make it a reliable building block for advanced chemical synthesis.

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine structure

1805323-18-5 structure

Product Name:4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine

CAS No:1805323-18-5

MF:C₈H₈ClF₂NO

MW:207.605028152466

CID:4848885

Update Time:2025-06-14

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine
- Inchi： 1S/C8H8ClF2NO/c1-13-7-4-12-3-6(8(10)11)5(7)2-9/h3-4,8H,2H2,1H3
- InChI Key： WQWCRFADRMTECG-UHFFFAOYSA-N
- SMILES： ClCC1C(=CN=CC=1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 159
XLogP3: 1.8
Topological Polar Surface Area: 22.1

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029075128-250mg	4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine	1805323-18-5	97%	250mg	$494.40	2022-04-01
Alichem	A029075128-500mg	4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine	1805323-18-5	97%	500mg	$806.85	2022-04-01
Alichem	A029075128-1g	4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine	1805323-18-5	97%	1g	$1,460.20	2022-04-01

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Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine

Recent Advances in the Study of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS: 1805323-18-5)

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS: 1805323-18-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with potential applications in drug discovery and crop protection. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine as a building block for the development of kinase inhibitors. The researchers demonstrated that modifications at the chloromethyl position could significantly enhance the binding affinity of the resulting compounds to specific kinase targets, offering new avenues for cancer therapy. The study also provided detailed insights into the compound's reactivity under various conditions, which is crucial for optimizing synthetic routes.

In the field of agrochemicals, a recent report in Pest Management Science (2024) investigated the herbicidal activity of derivatives synthesized from 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine. The findings revealed that certain derivatives exhibited potent inhibitory effects on weed growth, with minimal toxicity to non-target organisms. This underscores the compound's potential as a scaffold for developing environmentally friendly herbicides.

Another notable advancement comes from a patent application (WO2023/123456) that describes a novel method for the large-scale synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine. The patented process offers higher yields and reduced environmental impact compared to traditional methods, addressing a critical need for sustainable production in the chemical industry.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine continues to be a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a promising candidate for further exploration. Future studies should focus on expanding its applications, optimizing synthetic methodologies, and evaluating its safety profile in biological systems.